![molecular formula C8H16ClNO B2760233 6-Azaspiro[3.4]octan-7-ylmethanol;hydrochloride CAS No. 2193058-98-7](/img/structure/B2760233.png)
6-Azaspiro[3.4]octan-7-ylmethanol;hydrochloride
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Overview
Description
“6-Azaspiro[3.4]octan-7-ylmethanol;hydrochloride” is a chemical compound with the IUPAC name (6-azaspiro [3.4]octan-7-yl)methanol hydrochloride . It has a molecular weight of 177.67 .
Molecular Structure Analysis
The InChI code for “6-Azaspiro[3.4]octan-7-ylmethanol;hydrochloride” is 1S/C8H15NO.ClH/c10-5-7-4-8(6-9-7)2-1-3-8;/h7,9-10H,1-6H2;1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“6-Azaspiro[3.4]octan-7-ylmethanol;hydrochloride” is a powder at room temperature . More detailed physical and chemical properties like melting point, boiling point, density, and molecular formula are not available in the search results.Scientific Research Applications
Diversity-Oriented Synthesis of Azaspirocycles
Researchers have developed methods for the rapid synthesis of omega-unsaturated dicyclopropylmethylamines, which are then converted into various heterocyclic azaspirocycles including 5-azaspiro[2.4]heptanes, 5-azaspiro-[2.5]octanes, and 5-azaspiro[2.6]nonanes. These compounds are functionalized into pyrrolidines, piperidines, and azepines, serving as scaffolds for chemistry-driven drug discovery. This approach highlights the versatility of azaspirocycles in synthesizing compounds of interest for pharmaceutical research (Wipf, Stephenson, & Walczak, 2004).
Heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates as Dipeptide Synthons
Another study focused on the synthesis of heterospirocyclic compounds, demonstrating their utility in peptide synthesis. These compounds can act as dipeptide building blocks, showing the potential of azaspirocycles in constructing complex peptide structures with applications in developing therapeutic peptides and antibiotics (Suter, Stoykova, Linden, & Heimgartner, 2000).
Polymerization and Ring Expansions
Research has also explored the polymerization of azaspirocyclic compounds and their ring expansions to form novel ketones. These studies provide insights into the structural manipulation and functionalization of azaspirocycles for material science applications, showcasing their potential beyond pharmaceuticals (Kubo, Hara, Shibayama, & Itoh, 1999).
Azaspirocycles in Antiviral Drug Development
The synthesis and evaluation of azaspirocycles have also been directed towards antiviral drug development. Compounds derived from azaspirocycles have been assessed for their activity against human coronaviruses and influenza viruses, demonstrating the potential of these compounds in addressing viral infections (Apaydın, Cesur, Stevaert, Naesens, & Cesur, 2019).
Construction of Multifunctional Modules for Drug Discovery
Another area of application involves the synthesis of novel thia/oxa-azaspiro[3.4]octanes, designed as multifunctional and structurally diverse modules for drug discovery. These efforts aim to provide new scaffolds that can be further diversified for the development of novel therapeutic agents (Li, Rogers-Evans, & Carreira, 2013).
Safety and Hazards
properties
IUPAC Name |
6-azaspiro[3.4]octan-7-ylmethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c10-5-7-4-8(6-9-7)2-1-3-8;/h7,9-10H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEXOCHUPDPLYPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(NC2)CO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2193058-98-7 |
Source
|
Record name | {6-azaspiro[3.4]octan-7-yl}methanol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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